VU0364739 HCl

• CAS No.: 1244640-48-9
• Product Name: VU0364739 HCl
• Molecular Formula: C26H28ClFN4O2
• Molecular Weight: 482.9844
• IUPAC Name: N-[2-[1-(3-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]decan-8-yl]ethyl]naphthalene-2-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C26H27FN4O2.ClH/c27-22-6-3-7-23(17-22)31-18-29-25(33)26(31)10-13-30(14-11-26)15-12-28-24(32)21-9-8-19-4-1-2-5-20(19)16-21;/h1-9,16-17H,10-15,18H2,(H,28,32)(H,29,33);1H
• Standard InChIKey: RYLAMDMOILNBKN-UHFFFAOYSA-N
• SMILES: C1CN(CCC12C(=O)NCN2C3=CC(=CC=C3)F)CCNC(=O)C4=CC5=CC=CC=C5C=C4.Cl
• Appearance: Solid powder
• Description: VU0364739, also known as ML271, is a potent and selective allosteric PLD2 Inhibitor (cellular PLD1, IC50 = 1,500 nM, cellular PLD2, IC50 = 20 nM).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VU0364739; VU-0364739; VU 0364739; ML-271; ML271, ML 271; VU0364739 HCl; VU0364739 hydrochloride
• Reference: 1: Scott SA, O’Reilly MC, Daniels JS, Morrison R, Ptak R, Dawson ES, Tower N, Engers JL, Engers DW, Oguin T, Thomas P, White L, Brown HA, Lindsley CW. Development of a Selective, Allosteric PLD2 Inhibitor. 2012 Apr 5 [updated 2013 Mar 14]. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-.
• PubChem Compound: 46939225
• Last Modified: Nov 11 2021